Cas no 1804242-68-9 (Ethyl 2-(3-bromo-2-oxopropyl)-5-methylphenylacetate)

• Product Name: Ethyl 2-(3-bromo-2-oxopropyl)-5-methylphenylacetate
• CAS No: 1804242-68-9
• MF: C₁₄H₁₇BrO₃
• MW: 313.186983823776
• CID: 5006199
• Update Time: 2025-05-24

Ethyl 2-(3-bromo-2-oxopropyl)-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromo-2-oxopropyl)-5-methylphenylacetate

• Inchi： 1S/C14H17BrO3/c1-3-18-14(17)8-12-6-10(2)4-5-11(12)7-13(16)9-15/h4-6H,3,7-9H2,1-2H3
• InChI Key： ZOCHIENKIYBIHK-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(C)=CC=1CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 291
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(3-bromo-2-oxopropyl)-5-methylphenylacetate

Ethyl 2-(3-bromo-2-oxopropyl)-5-methylphenylacetate (CAS No. 1804242-68-9): A Comprehensive Overview

Ethyl 2-(3-bromo-2-oxopropyl)-5-methylphenylacetate, identified by its CAS number 1804242-68-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a complex molecular structure, combines various functional groups that make it a versatile intermediate in the synthesis of bioactive molecules. The presence of both aromatic and aliphatic moieties, along with specific substituents such as a bromine atom and an ester group, positions this compound as a valuable building block for the development of novel therapeutic agents.

The chemical structure of Ethyl 2-(3-bromo-2-oxopropyl)-5-methylphenylacetate consists of a phenyl ring substituted with an ethyl ester at the alpha position and a 3-bromo-2-oxopropyl side chain. This configuration imparts unique reactivity and binding properties, making it particularly useful in the design of small-molecule drugs. The phenyl ring is a common motif in many pharmacologically active compounds, contributing to their interaction with biological targets such as enzymes and receptors. The ester group not only serves as a handle for further chemical modifications but also influences the solubility and metabolic stability of the compound.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Ethyl 2-(3-bromo-2-oxopropyl)-5-methylphenylacetate has been explored as a potential scaffold for drugs targeting neurological disorders, cancer, and inflammatory conditions. Its structural features allow for modifications that can enhance binding affinity and selectivity, which are critical factors in drug design. For instance, the bromine substituent can be readily functionalized through cross-coupling reactions, enabling the introduction of diverse pharmacophores.

One of the most compelling aspects of Ethyl 2-(3-bromo-2-oxopropyl)-5-methylphenylacetate is its utility in medicinal chemistry as a precursor for more complex molecules. Researchers have leveraged its reactivity to synthesize derivatives with improved pharmacokinetic properties. The ethyl ester can be hydrolyzed to yield a carboxylic acid, which can then be further functionalized to create amides or other bioconjugates. This flexibility makes it an attractive choice for medicinal chemists seeking to develop new drug candidates.

The synthesis of Ethyl 2-(3-bromo-2-oxopropyl)-5-methylphenylacetate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of propargyl alcohol to introduce the 3-bromo substituent, followed by condensation with methyl acetoacetate to form the ester linkage. Subsequent functionalization steps can be employed to tailor the compound's properties for specific applications. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been utilized to introduce additional aromatic or heteroaromatic groups, expanding its potential use in drug development.

Recent studies have demonstrated the efficacy of Ethyl 2-(3-bromo-2-oxopropyl)-5-methylphenylacetate in preclinical models as an inhibitor of key enzymes involved in disease pathways. For example, derivatives of this compound have shown promise in inhibiting kinases that play a role in cancer progression. The ability to modify its structure allows researchers to fine-tune its activity against specific targets while minimizing off-target effects. This level of precision is essential for developing safe and effective therapeutic agents.

The pharmaceutical industry continues to invest in innovative approaches to drug discovery, and compounds like Ethyl 2-(3-bromo-2-oxopropyl)-5-methylphenylacetate are at the forefront of these efforts. By providing a robust scaffold for further chemical manipulation, this compound enables the rapid screening of numerous derivatives to identify lead compounds with optimal pharmacological profiles. The integration of computational methods and high-throughput screening technologies has further accelerated the process of identifying promising candidates from libraries of synthesized molecules.

As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that interact selectively with disease-causing targets. Ethyl 2-(3-bromo-2-oxopropyl)-5-methylphenylacetate exemplifies this trend by serving as a versatile intermediate that can be tailored to meet specific therapeutic needs. Its structural features and reactivity make it an indispensable tool for medicinal chemists working on next-generation drugs.

In conclusion, Ethyl 2-(3-bromo-2-oxopropyl)-5-methylphenylacetate (CAS No. 1804242-68-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and synthetic flexibility position it as a valuable resource for researchers developing novel therapeutic agents. As ongoing studies continue to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.